Cas no 81212-02-4 (1,3,5-Benzenetrisulfonic acid, 2-methyl-)

1,3,5-Benzenetrisulfonic acid, 2-methyl- structure
81212-02-4 structure
Product Name:1,3,5-Benzenetrisulfonic acid, 2-methyl-
CAS No:81212-02-4
MF:C7H8O9S3
MW:332.328019142151
CID:1804994
PubChem ID:19778781
Update Time:2025-04-21

1,3,5-Benzenetrisulfonic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetrisulfonic acid, 2-methyl-
    • 2-methylbenzene-1,3,5-trisulfonic acid
    • SCHEMBL5125062
    • DTXSID90599832
    • 81212-02-4
    • Inchi: 1S/C7H8O9S3/c1-4-6(18(11,12)13)2-5(17(8,9)10)3-7(4)19(14,15)16/h2-3H,1H3,(H,8,9,10)(H,11,12,13)(H,14,15,16)
    • InChI Key: ICXPAILIMRETGF-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C=1C)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 331.93304535g/mol
  • Monoisotopic Mass: 331.93304535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 188Ų
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